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Cat. No.: B1215505 Get Quote

Introduction
Indanthrone, also known as C.I. Vat Blue 4 or Indanthrene, is a synthetic anthraquinone vat

dye renowned for its exceptional colorfastness properties when applied to cellulose fibers such

as cotton, linen, and viscose.[1][2] Its chemical structure, (C₂₈H₁₄N₂O₄), provides a deep,

reddish-blue shade with high stability against light, washing, and chemical agents.[3][4] These

characteristics make it a preferred colorant for textiles requiring high durability, including

workwear, military uniforms, and high-quality denim.[5]

This document provides detailed protocols for the application of Indanthrone as a vat dye for

cellulose fibers, intended for use by researchers and scientists in textile chemistry and material

science. The procedures cover the key stages of the vat dyeing process: reduction (vatting),

dyeing, oxidation, and after-treatment (soaping).

Chemical Principle
The application of vat dyes is a multi-stage process dictated by the dye's insolubility in water.[5]

[6] The core principle involves the reversible reduction and oxidation of the dye molecule.

Vatting (Reduction): The insoluble Indanthrone pigment, which contains carbonyl (>C=O)

groups, is chemically reduced in a heated alkaline solution. A strong reducing agent, typically

sodium hydrosulfite (Na₂S₂O₄), converts the carbonyl groups into hydroxyl groups (-OH),

forming the water-soluble sodium salt of the leuco-Indanthrone.[7][8] This leuco form is

substantive to cellulose fibers.[6]
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Dyeing (Adsorption & Diffusion): The cellulose substrate is immersed in the leuco-dye

solution. The soluble dye molecules adsorb onto the fiber surface and diffuse into the

amorphous regions of the cellulose structure.

Oxidation: After dyeing, the leuco-dye is converted back to its original insoluble pigment form

within the fiber.[8] This is achieved by exposure to an oxidizing agent, such as atmospheric

oxygen or, more commonly, a solution of hydrogen peroxide or sodium perborate.[1][9] This

step traps the large, insoluble dye molecules inside the fiber, leading to high wet fastness.

Soaping: A final high-temperature wash with a detergent solution is crucial.[1][10] This step

removes any loosely adhering surface pigment and helps the dye molecules aggregate and

crystallize within the fiber, which fully develops the final shade and maximizes the fastness

properties.[2]

Data Presentation
Quantitative data for Indanthrone (C.I. Vat Blue 4) is summarized below.

Table 1: Physicochemical Properties of Indanthrone (C.I. Vat Blue 4)

Property Value Reference(s)

C.I. Name Vat Blue 4 [3][11]

C.I. Number 69800 [3][4]

CAS Number 81-77-6 [3][4]

Molecular Formula C₂₈H₁₄N₂O₄ [3][4]

Molecular Weight 442.42 g/mol [3][4]

Appearance Blue-black powder [3]

Solubility
Insoluble in water; soluble in

reduced leuco form
[11][12]

Dye Classification IN (Indanthrene Normal) [3][6]

Table 2: Typical Colorfastness Properties of Indanthrone (C.I. Vat Blue 4) on Cotton
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Fastness Test Standard
Rating (Scale
1-5)

Rating (Scale
1-8)

Reference(s)

Lightfastness
ISO 105-B02

(Xenon-Arc)
- 6-7 [9]

Lightfastness
AATCC 16.3

(Xenon-Arc)
- 7-8 [3][11]

Washing
ISO 105-C10

(60°C)
4-5 - [9]

Rubbing

(Crocking)
AATCC TM8

Dry: 4-5, Wet: 3-

4
-

[13] (Typical for

Vat Dyes)

Perspiration AATCC TM15 4-5 -
[14][15] (Typical

for Vat Dyes)

(Note: Fastness

ratings can vary

based on the

depth of shade

and the specific

processing

conditions.)

Experimental Protocols
These protocols are designed for laboratory-scale exhaust dyeing of cotton fabric. All

percentages are based on the weight of fabric (owf), and concentrations are for the total liquor

volume. The liquor ratio (M:L) recommended is 1:20. Indanthrone is an IN-class dye, typically

requiring dyeing temperatures of 50-60°C.[6][8]

4.1 Materials and Equipment

Substrate: Scoured and bleached 100% cotton fabric.

Dye: Indanthrone (C.I. Vat Blue 4) powder.

Chemicals:
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Sodium Hydroxide (NaOH), flakes or 50% solution.

Sodium Hydrosulfite (Na₂S₂O₄), powder.

Wetting Agent (non-ionic).

Sequestering Agent (e.g., EDTA).

Hydrogen Peroxide (H₂O₂, 35% solution).

Acetic Acid (CH₃COOH), glacial.

Non-ionic Detergent.

Soda Ash (Na₂CO₃).

Equipment:

Laboratory dyeing apparatus (e.g., beaker dyer, shaking water bath).

Beakers, graduated cylinders, and pipettes.

Heating plate with magnetic stirrer.

pH meter or pH indicator strips.

Analytical balance.

4.2 Protocol 1: Vatting and Dyeing

This protocol combines the reduction (vatting) and dyeing steps in a single bath.

Dye Bath Preparation:

Prepare the main dye bath with the required volume of deionized water for a 1:20 liquor

ratio.

Set the bath temperature to 40°C.[1]
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Add Wetting Agent (1.0 g/L) and Sequestering Agent (1.0 g/L). Stir to dissolve.[16]

Add the pre-weighed cotton fabric to the bath and run for 10 minutes to ensure thorough

wetting.

Vat Stock Solution Preparation (to be done separately and added to the main bath):

In a separate beaker, create a paste with the required amount of Indanthrone dye powder

(e.g., 2.0% owf) and a small amount of warm water.

Add Sodium Hydroxide (e.g., 12 g/L) and Sodium Hydrosulfite (e.g., 8 g/L) to the dye

paste.[1] The exact amounts can vary based on dye concentration; consult supplier

recommendations.

Add warm water (50-60°C) to dissolve the mixture, creating the concentrated leuco-dye

stock solution. The solution should turn a clear blue color.[3]

Dyeing Procedure:

Add the prepared vat stock solution to the main dye bath containing the fabric.

Raise the temperature to 60°C at a rate of 2°C/minute.[1][6]

Maintain the temperature at 60°C and continue dyeing for 45-60 minutes.[17] Ensure the

fabric remains fully submerged to prevent premature oxidation.[8]

After the dyeing time has elapsed, cool the bath to 40°C.

Remove the fabric, squeeze gently, and proceed immediately to oxidation. Do not rinse at

this stage.

4.3 Protocol 2: Oxidation

Air Oxidation (Optional Initial Step): Expose the dyed, squeezed fabric to the air for 5-10

minutes. This allows for partial oxidation.

Chemical Oxidation:
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Prepare a fresh bath at a 1:20 liquor ratio with cold water.

Add Hydrogen Peroxide (35%) to a concentration of 1.0-2.0 g/L.[1]

Immerse the dyed fabric in the oxidation bath.

Raise the temperature to 40-50°C and treat for 10-15 minutes.[1]

The fabric color will change from the leuco shade back to the final brilliant blue.

Rinse the fabric thoroughly with cold water.

4.4 Protocol 3: After-treatment (Soaping)

Prepare a fresh bath at a 1:20 liquor ratio with deionized water.

Add Non-ionic Detergent (2.0 g/L) and Soda Ash (2.0 g/L).[1]

Immerse the oxidized and rinsed fabric in the bath.

Raise the temperature to 95-100°C (near boil) and treat for 15-20 minutes.[1][10]

Drain the soaping liquor.

Rinse the fabric thoroughly, first with hot water (70°C) and then with cold water, until the rinse

water is clear and the fabric pH is neutral.

Dry the fabric in an oven or air-dry.

Mandatory Visualizations
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Caption: Reversible reduction-oxidation cycle of Indanthrone dye.
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1. Dye Bath Preparation
(Water, Auxiliaries, Fabric @ 40°C)

3. Dyeing
(Add Leuco-Dye to Bath)

Raise to 60°C, Hold for 45-60 min

Introduce Fabric

2. Vatting
(Dye + NaOH + Na₂S₂O₄)

Prepare Leuco-Dye Solution

Add Vat Solution

4. Oxidation
(Air + H₂O₂ Bath @ 50°C)

Hold for 15 min

5. Rinsing
(Cold Water)

6. Soaping
(Detergent + Soda Ash @ 95°C)

Hold for 15-20 min

7. Final Rinsing
(Hot then Cold Water)

8. Drying

Final Dyed Fabric

Click to download full resolution via product page

Caption: Step-by-step workflow for the exhaust dyeing of cellulose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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